Cas no 2402830-48-0 (3H-1,2,4-Triazol-3-one, 5-(4-bromophenyl)-2,4-dihydro-4-methyl-)

• Product Name: 3H-1,2,4-Triazol-3-one, 5-(4-bromophenyl)-2,4-dihydro-4-methyl-
• CAS No: 2402830-48-0
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• CID: 5946460
• PubChem ID: 145901164
• Update Time: 2025-05-26

3H-1,2,4-Triazol-3-one, 5-(4-bromophenyl)-2,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 5-(4-bromophenyl)-2,4-dihydro-4-methyl-
• 3-(4-Bromophenyl)-4-methyl-1H-1,2,4-triazol-5-one
• SCHEMBL24484066
• 3-(4-bromophenyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• EN300-7435440
• Z3779584089
• 2402830-48-0

• Inchi： 1S/C9H8BrN3O/c1-13-8(11-12-9(13)14)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,12,14)
• InChI Key： MLZBFCSWGVIMGI-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(Br)C=C2)N(C)C(=O)N1

Computed Properties

• Exact Mass: 252.98507g/mol
• Monoisotopic Mass: 252.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• pka: 8.08±0.20(Predicted)

Additional information on 3H-1,2,4-Triazol-3-one, 5-(4-bromophenyl)-2,4-dihydro-4-methyl-

Professional Introduction to Compound with CAS No. 2402830-48-0 and Product Name: 3H-1,2,4-Triazol-3-one, 5-(4-bromophenyl)-2,4-dihydro-4-methyl-

The compound with the CAS number 2402830-48-0 and the product name 3H-1,2,4-Triazol-3-one, 5-(4-bromophenyl)-2,4-dihydro-4-methyl- represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazolone class, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 5-(4-bromophenyl) substituent and a 2,4-dihydro-4-methyl moiety, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of triazolone derivatives in developing novel therapeutic agents. The 3H-1,2,4-Triazol-3-one scaffold is known for its ability to modulate various biological pathways, making it a valuable starting point for drug discovery. The incorporation of a 4-bromophenyl group in this compound enhances its binding affinity to target proteins and enzymes, which is crucial for achieving high efficacy in biological systems. This modification has been strategically employed to improve pharmacokinetic properties and reduce off-target effects.

In the context of contemporary pharmaceutical research, compounds like 3H-1,2,4-Triazol-3-one, 5-(4-bromophenyl)-2,4-dihydro-4-methyl, are being extensively studied for their potential in treating a range of diseases. For instance, studies have demonstrated that triazolone derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The 5-(4-bromophenyl) substituent plays a pivotal role in these activities by facilitating interactions with key cellular receptors and enzymes. This has led to the exploration of this compound as a lead molecule for developing new drugs targeting chronic inflammatory diseases and oncological conditions.

The synthesis of 3H-1,2,4-Triazol-3-one, 5-(4-bromophenyl)-2,4-dihydro-4-methyl involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. The 5-(4-bromophenyl) group interacts with hydrophobic pockets in target enzymes, thereby altering their conformation and function. This has been observed in preliminary studies where the compound showed inhibitory effects on enzymes involved in metabolic pathways relevant to inflammation and cancer progression. The 2,4-dihydro-4-methyl structure further contributes to its binding affinity by providing additional hydrogen bonding opportunities with polar residues in the enzyme active site.

From a pharmacological perspective, the compound's ability to cross the blood-brain barrier is another area of interest. This property is essential for developing treatments for central nervous system (CNS) disorders. Preliminary pharmacokinetic studies have indicated that 3H-1,2,4-Triazol-3-one, 5-(4-bromophenyl)-2,4-dihydro-4-methyl exhibits favorable distribution characteristics when administered orally or intravenously. These findings suggest that it could be a viable candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The chemical stability of this compound under various conditions has also been thoroughly evaluated. Stability studies have shown that it remains intact under standard storage conditions but degrades when exposed to extreme temperatures or acidic environments. This information is crucial for formulating appropriate dosages and delivery systems that maintain efficacy while ensuring patient safety.

In conclusion,3H-1,2,4-Triazol-3-one, 5-( )bromophenyl-dihydro- , as represented by CAS no.CAS No., 2402828-48-0, represents a promising candidate in modern drug discovery. Its unique structural features and demonstrated biological activities make it a valuable asset for further research into therapeutic interventions across multiple disease categories.